2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-acetamide

• IUPAC Name: 2-amino-N-[(3S)-1-benzylpiperidin-3-yl]acetamide
• InChI: InChI=1S/C14H21N3O/c15-9-14(18)16-13-7-4-8-17(11-13)10-12-5-2-1-3-6-12/h1-3,5-6,13H,4,7-11,15H2,(H,16,18)/t13-/m0/s1
• InChI Key: TWDBPFSITKTFCX-ZDUSSCGKSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=CC=CC=C2)NC(=O)CN
• Isomeric SMILES: C1C[C@@H](CN(C1)CC2=CC=CC=C2)NC(=O)CN
• Molecular Formula: C14H21N3O
• Molecular Weight: 247.34 g/mol

Description

2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-acetamide is a chiral acetamide derivative featuring a benzyl-substituted piperidine moiety. The (S)-configured benzyl-piperidine group enhances stereoselective interactions with biological targets, while the acetamide backbone facilitates hydrogen bonding. Despite its therapeutic promise, commercial availability of this compound was discontinued by CymitQuimica (Ref: 10-F081988), possibly due to challenges in synthesis, stability, or efficacy .

Preparation Methods

Chiral Piperidine Intermediate Synthesis

The (S)-configured piperidine-3-yl backbone is synthesized via asymmetric Mannich reactions or resolution of racemic mixtures. For example, a Mannich reaction employing (S)-2-nitrobenzaldehyde, ammonium acetate, and methyl vinyl ketone in acetic acid yields a chiral nitro-piperidine intermediate. Catalytic hydrogenation (H₂, Pd/C) reduces the nitro group to an amine, followed by benzylation using benzyl chloride and K₂CO₃ in acetonitrile to introduce the 1-benzyl substituent.

Key reaction conditions:

• Temperature: 80°C for Mannich reaction

• Hydrogen pressure: 50 psi for nitro reduction

• Benzylation time: 12 hours

Amidation and Coupling Strategies

The acetamide moiety is introduced via carbodiimide-mediated coupling. A protected (S)-1-benzyl-piperidin-3-amine is reacted with 2-aminoacetic acid hydrochloride using 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI) and hydroxybenzotriazole (HOBt) in dichloromethane. Triethylamine (3 equiv.) neutralizes HCl byproducts, and the reaction proceeds at 0°C to room temperature for 24 hours.

Yield optimization:

• EDCI/HOBt system achieves 78–85% yield

• Substituting EDCI with DCC decreases yield to 65% due to side reactions

Stereochemical Control and Resolution

Asymmetric Catalysis

Chiral oxazaborolidine catalysts enable enantioselective synthesis of the piperidine ring. For instance, Corey’s catalyst (20 mol%) in a THF/water mixture induces >90% enantiomeric excess (ee) during cyclization.

Kinetic Resolution

Racemic 1-benzyl-piperidin-3-amine is resolved using L-tartaric acid in ethanol. The (S)-enantiomer forms a crystalline diastereomeric salt, isolated via filtration with 92% ee.

Industrial-Scale Production Considerations

Parameter	Laboratory Scale	Industrial Adaptation
Solvent	Dichloromethane	Ethyl acetate (greener alternative)
Coupling Agent	EDCI	Polymer-supported carbodiimide
Purification	Column chromatography	Continuous crystallization

Continuous flow reactors enhance scalability, reducing reaction times by 40% compared to batch processes. Solvent recovery systems achieve 95% reuse rates, aligning with green chemistry principles.

Characterization and Quality Assurance

Post-synthesis analysis confirms structural integrity and enantiopurity:

Spectroscopic Methods

• ¹H NMR (400 MHz, CDCl₃): δ 7.32–7.25 (m, 5H, Ar–H), 4.12 (q, J = 6.8 Hz, 1H, CH–N), 3.45 (s, 2H, N–CH₂–Benzyl).

• HPLC : Chiralcel OD-H column, hexane:isopropanol (80:20), retention time = 12.3 min for (S)-enantiomer.

Mass Spectrometry

High-resolution ESI-MS confirms the molecular ion peak at m/z 247.34 [M+H]⁺ .

Chemical Reactions Analysis

Types of Reactions

2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-acetamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to yield reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the benzyl group, using reagents like sodium azide or halides.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Sodium azide in dimethylformamide (DMF).

Major Products Formed

Oxidation: Oxidized derivatives with additional oxygen-containing functional groups.

Reduction: Reduced derivatives with fewer oxygen-containing functional groups.

Substitution: Substituted derivatives with different functional groups replacing the benzyl group.

Scientific Research Applications

Scientific Research Applications

The applications of 2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-acetamide span several fields:

Medicinal Chemistry

The compound is investigated for its potential as a therapeutic agent in treating various conditions, including:

• Neurological Disorders : Its structural similarity to known acetylcholinesterase (AChE) inhibitors suggests it may have efficacy in treating Alzheimer's disease and other neurodegenerative conditions. Studies indicate that it may modulate neurotransmitter levels, enhancing cognitive functions.
• Cancer Therapeutics : Preliminary studies show that derivatives of this compound can induce apoptosis in cancer cell lines, indicating potential applications in oncology. The mechanism may involve the activation of apoptotic pathways, making it a candidate for further drug development.

Research highlights various biological activities associated with the compound:

• Antimicrobial Activity : Some derivatives exhibit moderate antimicrobial effects against both Gram-positive and Gram-negative bacteria, suggesting potential for development as an antibiotic.
• Chemokine Receptor Antagonism : The compound may act as an antagonist for specific chemokine receptors, influencing inflammatory responses and cellular migration, which could be beneficial in treating autoimmune diseases.

Synthetic Routes

The synthesis of 2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-acetamide typically involves several key steps:

• Formation of the Piperidine Ring : Through cyclization reactions involving suitable precursors.
• Introduction of the Benzyl Group : Via nucleophilic substitution reactions.
• Attachment of the Amino Group : Using reductive amination techniques.
• Formation of the Acetamide Group : Through acylation reactions with acetic anhydride or acetyl chloride.

These methods emphasize the importance of optimizing reaction conditions to achieve high yields and purity.

Acetylcholinesterase Inhibition

Research indicates that 2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-acetamide acts as a potent AChE inhibitor, showing promise for Alzheimer's treatment through modulation of acetylcholine levels.

Anticancer Activity

In vitro studies demonstrated that certain derivatives can effectively induce cell death in various cancer cell lines, suggesting mechanisms involving apoptosis pathways. This positions the compound as a candidate for further development in cancer therapeutics.

Chemokine Receptor Antagonism

Studies have shown that the compound can antagonize specific chemokine receptors, which may help in managing inflammatory diseases by modulating immune responses.

Mechanism of Action

The mechanism of action of 2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-acetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity, leading to changes in cellular signaling pathways and physiological responses.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Functional Overview

The compound’s key structural features include:

• Acetamide backbone : Provides hydrogen-bonding capability, critical for enzyme inhibition.

Comparisons with analogous compounds (Table 1) highlight how substituents influence target specificity and physicochemical properties.

Table 1: Structural and Functional Comparison of Selected Acetamide Derivatives

Compound Name	Molecular Formula	Key Structural Features	Target/Application	Synthesis Method
2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-acetamide	C₁₄H₂₁N₃O (inferred)	Benzyl-piperidine, acetamide	Bacterial LeuRS inhibitor	Not specified
2-Amino-N-(arylsulfinyl)-acetamide	Varies by aryl group	Arylsulfinyl group	Bacterial aaRS inhibitor	Coupling reactions
2-Amino-N-(2,2,2-trifluoroethyl)acetamide	C₄H₇F₃N₂O	Trifluoroethyl group	Not specified	Patented process
2-Amino-N-(nitrophenyl)acetamide	C₈H₉N₃O₃	Nitrophenyl group	Research compound	Fischer esterification
2-Chloro-N-isopropyl-N-((S)-1-methyl-pyrrolidin-3-yl)-acetamide	C₁₁H₂₀ClN₂O	Chloro, isopropyl, pyrrolidine	Not specified	Not specified
2-Amino-N-(2-benzoyl-4-nitrophenyl)acetamide	C₁₅H₁₃N₃O₄	Benzoyl, nitrophenyl	Research compound	Not specified

Key Research Findings

(c) Physicochemical Properties

• Solubility : Polar groups (e.g., sulfinyl, nitro) improve aqueous solubility but may reduce membrane permeability.

Mechanistic Insights

• Benzyl-Piperidine vs. Arylsulfinyl : The bulkier benzyl-piperidine group may restrict binding to specific aaRS isoforms, whereas arylsulfinyl groups offer flexibility for targeting multiple bacterial strains .
• Chloro Derivatives : Chlorine atoms (e.g., in 2-chloro-N-isopropyl-pyrrolidinyl acetamide) introduce steric and electronic effects that could alter target engagement .

Biological Activity

2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-acetamide is a compound of significant interest in medicinal chemistry due to its unique structural features and potential pharmacological properties. This article reviews its biological activity, focusing on its mechanisms of action, therapeutic applications, and relevant research findings.

Chemical Structure

The compound possesses a piperidine ring substituted with a benzyl group and an acetamide moiety. This configuration is crucial for its interaction with biological targets, enhancing its ability to modulate various physiological processes.

The biological activity of 2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-acetamide primarily involves its interaction with specific molecular targets, such as enzymes and receptors. The compound may exert its effects by binding to these targets, leading to modulation of cellular signaling pathways and physiological responses.

Key Mechanisms:

• Enzyme Inhibition : Similar compounds have shown potential as acetylcholinesterase (AChE) inhibitors, which are vital for the treatment of neurological disorders like Alzheimer's disease .
• Receptor Antagonism : The compound may act as an antagonist for various chemokine receptors, influencing inflammatory responses and cellular migration .

Biological Activity Overview

Research indicates that 2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-acetamide exhibits various biological activities, including:

• Anticancer Properties : Preliminary studies suggest that derivatives of this compound may induce apoptosis in cancer cell lines, indicating potential applications in oncology.
• Neurological Effects : Its structural similarity to known AChE inhibitors suggests it may have therapeutic potential for treating neurological disorders.
• Antimicrobial Activity : Some derivatives have shown moderate antimicrobial activity against both Gram-positive and Gram-negative bacteria .

Case Studies

• Acetylcholinesterase Inhibition :
  • A study demonstrated that compounds similar to 2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-acetamide effectively inhibited AChE, with IC50 values indicating strong binding affinity. These findings support the compound's potential in treating Alzheimer's disease by enhancing cholinergic signaling .
• Anticancer Activity :
  • Research highlighted that certain derivatives induced cell death in various cancer cell lines, suggesting a mechanism involving apoptosis pathways. This positions the compound as a candidate for further development in cancer therapeutics.
• Chemokine Receptor Antagonism :
  • Studies on structurally related benzyl-piperidine compounds revealed significant antagonistic activity against CCR3 receptors, which are implicated in allergic responses and asthma. This suggests that 2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-acetamide may also modulate immune responses .

Comparative Analysis

The following table summarizes the biological activities of 2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-acetamide compared to related compounds:

Compound Name	Biological Activity	Notable Features
2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-acetamide	AChE inhibition, anticancer	Unique piperidine structure
N-(ureidoalkyl)-benzyl-piperidines	CCR3 antagonism	Potent small molecule interactions
Coumarin derivatives	AChE inhibition	Mixed-type inhibitors with high selectivity

Q & A

Q. What synthetic methodologies are recommended for preparing 2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-acetamide with high enantiomeric purity?

• Methodological Answer : The synthesis involves chiral resolution of intermediates and multi-step coupling. A common route includes:

Chiral Intermediate Preparation : React (S)-1-benzyl-piperidin-3-amine with 2-chloroacetamide under basic conditions (K₂CO₃, DMF, 60°C, 12 h).

Amide Coupling : Use EDCI/HOBt in anhydrous DCM to couple intermediates, followed by purification via flash chromatography (silica gel, ethyl acetate:hexane = 3:7) to achieve >95% purity .

Enantiomeric Purity : Verify using chiral HPLC (Chiralpak IC column, hexane:isopropanol 80:20, 1.0 mL/min) and confirm via optical rotation ([α]D²⁵ = +12.5° ± 0.5, c = 1 in CHCl₃) .

Q. What analytical techniques are critical for characterizing the stereochemical integrity of this compound?

• Methodological Answer :

• ¹H/¹³C NMR : Analyze coupling constants (e.g., J = 6.8–7.2 Hz between H-3 and H-4 protons in DMSO-d₆) to confirm stereochemistry .
• Chiral HPLC : Use a cellulose-based column (Chiralpak IC) with UV detection at 254 nm to resolve enantiomers (retention times: 8.2 min for (S)-isomer vs. 9.7 min for (R)) .
• Mass Spectrometry : High-resolution ESI-MS (calculated [M+H]⁺ = 292.1784; observed 292.1782 ± 0.0002) .

Q. What safety protocols must be implemented when handling this compound in laboratory settings?

• Methodological Answer :

• PPE : Wear nitrile gloves, safety goggles, and lab coats. Use fume hoods with face velocity ≥0.5 m/s .
• Spill Management : Neutralize with 5% acetic acid and adsorb with vermiculite. Dispose as hazardous waste .
• Storage : Store at 2–8°C under argon in amber glass vials, separated from oxidizers .

Advanced Research Questions

Q. How can computational reaction path search methods accelerate the optimization of this compound's synthetic routes?

• Methodological Answer :

• Quantum Chemical Calculations : Use DFT (B3LYP/6-31G*) to model transition states for amide bond formation. Identify low-energy pathways (ΔG‡ < 25 kcal/mol) for solvent selection (e.g., DMF vs. THF) .
• Machine Learning : Train models on reaction databases to predict optimal conditions (e.g., 72% yield achieved using DIPEA vs. 58% with TEA) .
• Kinetic Modeling : Simulate reaction progress under flow conditions (residence time = 30 min, 80°C) to reduce byproduct formation by 40% .

Q. What experimental strategies resolve contradictions in reported biological activity data across different cell line studies?

• Methodological Answer :

• Orthogonal Assays :

Surface Plasmon Resonance (SPR) : Measure binding affinity (KD = 12 ± 2 nM) to confirm target engagement .

Isogenic Cell Lines : Compare activity in wild-type vs. CRISPR-Cas9 knockout cells (e.g., IC₅₀ shifts from 50 nM to >10 μM) .

Metabolomic Profiling : Use LC-MS/MS to identify off-target effects (e.g., altered ATP levels in treated cells) .

Q. How should researchers design in vivo studies to investigate the blood-brain barrier (BBB) penetration of this compound?

• Methodological Answer :

• Pharmacokinetic Protocol :

Animal Models : Use P-gp knockout mice (n=8/group) to assess passive vs. active transport .

Dosing : Administer 10 mg/kg IV; collect plasma/brain samples at 0.5, 2, 6, and 24 h post-dose.

Analytical Method : Quantify using UPLC-MS/MS (LOQ = 0.1 ng/mL). Calculate Kp,uu (unbound brain/plasma ratio) with correction for non-specific binding via brain slice assays .

• Data Interpretation : Kp,uu > 0.3 indicates BBB penetration; compare with positive controls (e.g., caffeine) .